Cas no 74279-63-3 (2-Amino-2-(4-methoxyphenyl)propanoic Acid)

• Product Name: 2-Amino-2-(4-methoxyphenyl)propanoic Acid
• CAS No: 74279-63-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4936906
• Update Time: 2025-08-03

2-Amino-2-(4-methoxyphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)alanine
• 2-amino-2-(4-methoxyphenyl)propanoic Acid
• 2-azaniumyl-2-(4-methoxyphenyl)propanoate
• 2-amino-2-(4-methoxyphenyl)propionic acid
• 2-Amino-2-(4-methoxyphenyl)propanoic Acid

• Inchi： 1S/C10H13NO3/c1-10(11,9(12)13)7-3-5-8(14-2)6-4-7/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： CAILUIWIXZDVSZ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1C=CC(=CC=1)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-2-(4-methoxyphenyl)propanoic Acid

Introduction to 2-Amino-2-(4-methoxyphenyl)propanoic Acid (CAS No. 74279-63-3)

2-Amino-2-(4-methoxyphenyl)propanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 74279-63-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of an amino group and a methoxy-substituted phenyl ring attached to a propanoic acid backbone, has garnered considerable attention due to its potential applications in drug discovery and synthetic biology.

The structural motif of 2-Amino-2-(4-methoxyphenyl)propanoic Acid consists of a central propanoic acid moiety, which is bifunctionalized at the alpha position with an amino group and a 4-methoxyphenyl group. This configuration imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the methoxy group on the phenyl ring enhances solubility and influences electronic distribution, while the amino group provides opportunities for further derivatization via amide or salt formation.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Amino-2-(4-methoxyphenyl)propanoic Acid. Its structural features suggest possible interactions with biological targets such as enzymes and receptors, which are critical in modulating various physiological pathways. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to neuroprotective, anti-inflammatory, or antimicrobial applications.

One of the most compelling aspects of 2-Amino-2-(4-methoxyphenyl)propanoic Acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced binding affinity or altered pharmacokinetic profiles. For instance, modifications at the amino or phenyl positions can fine-tune solubility, metabolic stability, and target specificity. Such flexibility underscores its importance in the design of next-generation therapeutics.

The synthesis of 2-Amino-2-(4-methoxyphenyl)propanoic Acid typically involves multi-step organic transformations, including condensation reactions, aromatic substitution, and functional group interconversions. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation or cross-coupling reactions, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the evolving capabilities of modern organic chemistry.

From a biochemical perspective, 2-Amino-2-(4-methoxyphenyl)propanoic Acid may serve as a precursor for peptidomimetics or enzyme inhibitors. Its ability to mimic natural amino acids while introducing additional functional handles makes it an attractive candidate for structure-based drug design. Computational modeling studies have begun to elucidate potential binding modes within target proteins, providing insights into how this compound or its derivatives might modulate biological function.

The pharmaceutical industry has taken note of these promising attributes. Several companies are investigating 2-Amino-2-(4-methoxyphenyl)propanoic Acid as part of larger drug discovery programs. Collaborative efforts between academic researchers and industrial scientists aim to uncover new therapeutic applications by systematically exploring its chemical space. This interdisciplinary approach underscores the compound's relevance in contemporary medicinal chemistry.

Regulatory considerations also play a role in the development and commercialization of compounds like 2-Amino-2-(4-methoxyphenyl)propanoic Acid. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any potential clinical translation. These measures not only safeguard patient safety but also facilitate smoother regulatory approvals for new drug candidates derived from this scaffold.

Looking ahead, the future prospects for 2-Amino-2-(4-methoxyphenyl)propanoic Acid appear bright. Advances in synthetic chemistry and biotechnology continue to unlock new possibilities for its use in drug development. Additionally, interdisciplinary collaborations involving chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In summary, 2-Amino-2-(4-methoxyphenyl)propanoic Acid (CAS No. 74279-63-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, synthetic accessibility, and pharmacological relevance position it as a cornerstone in modern drug discovery efforts. As scientific understanding evolves and new methodologies emerge, this molecule is poised to play an increasingly important role in shaping future therapeutics.